4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4-[3-(2-phenylphenoxy)propyl]morpholine
• InChI: InChI=1S/C19H23NO2/c1-2-7-17(8-3-1)18-9-4-5-10-19(18)22-14-6-11-20-12-15-21-16-13-20/h1-5,7-10H,6,11-16H2
• InChI Key: KHLKQGVEAQVFKH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCOC2=CC=CC=C2C3=CC=CC=C3

Description

4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine is a useful research compound. Its molecular formula is C19H23NO2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(3-Bromo-propoxy)-biphenyl (1.0 g) was reacted with morpholine (5 mL) at 50° C. for 1 hour to form 4-[3-(biphenyl-2-yloxy)-propyl]-morpholine. The excess morpholine was evaporated and water was added, followed by extraction with ethyl acetate. Removal of ethyl acetate afforded 900 mg of 4-[3-(biphenyl-2-yloxy)-propyl]-morpholine (t) as an oil which was used without further purification: m/e: 297.17, MS (ES+): 298.2; 1H NMR (500 MHz, CDCl3): 7.8-7.0 (m, 9H), 4.0 (m, 2H), 3.7 (m, 4H), 2.5 (m, 6H) and 1.8 (m, 2H).

Synthesis routes and methods II

Procedure details